![molecular formula C17H18BrN3O B4286292 N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide](/img/structure/B4286292.png)
N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide
Overview
Description
N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide, also known as BPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. BPP is a piperazine derivative that has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Scientific Research Applications
N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide has been studied for its potential therapeutic properties, including its ability to modulate serotonin and dopamine receptors, as well as its potential as an analgesic and anti-inflammatory agent. N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and depression.
Mechanism of Action
N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide acts as a partial agonist at serotonin and dopamine receptors, specifically the 5-HT1A, 5-HT2A, and D2 receptors. N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide also inhibits the reuptake of serotonin and dopamine, leading to increased levels of these neurotransmitters in the brain. These actions contribute to N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide's potential therapeutic effects.
Biochemical and Physiological Effects:
N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide has been shown to have analgesic and anti-inflammatory effects in animal models. N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide has also been shown to improve cognitive function and reduce anxiety-like behavior in animal models. Additionally, N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide has been shown to have neuroprotective effects in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide has several advantages for use in lab experiments, including its high potency and selectivity for serotonin and dopamine receptors. However, N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide's low solubility in water and high cost can be limiting factors for its use in lab experiments.
Future Directions
There are several potential future directions for research on N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide. One area of interest is the development of N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide analogs with improved pharmacological properties. Another area of interest is the investigation of N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide's potential use in the treatment of other neurological disorders, such as Alzheimer's disease and multiple sclerosis. Additionally, further research is needed to fully elucidate N-(2-bromophenyl)-4-phenyl-1-piperazinecarboxamide's mechanism of action and its potential therapeutic effects.
properties
IUPAC Name |
N-(2-bromophenyl)-4-phenylpiperazine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrN3O/c18-15-8-4-5-9-16(15)19-17(22)21-12-10-20(11-13-21)14-6-2-1-3-7-14/h1-9H,10-13H2,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUGIGVKIZDTSTM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)NC3=CC=CC=C3Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-bromophenyl)-4-phenylpiperazine-1-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.